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Compound of Interest

Compound Name: 2-(Cyclohexylamino)ethanethiol

CAS No.: 5977-96-8

Cat. No.: B3337234

Get Quote

Introduction & Molecule Profile[1]
2-(Cyclohexylamino)ethanethiol (also known as N-cyclohexylcysteamine) is a secondary

aminothiol structurally related to well-characterized radioprotective agents such as Cysteamine

and WR-1065. Its lipophilic cyclohexyl group distinguishes it from simple aliphatic aminothiols,

potentially altering its cellular uptake, membrane partitioning, and metabolic stability.

Primary applications in research include:

Radioprotection: Scavenging of radiation-induced reactive oxygen species (ROS) and

hydroxyl radicals.

Chemoprotection: Modulation of alkylating agent toxicity (e.g., cisplatin, bleomycin).

Surface Chemistry: Functionalization of gold nanoparticles or quantum dots via the thiol

moiety.
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Chemical Properties Table
Property Specification Notes

CAS Number 5977-96-8

Formula C₈H₁₇NS

MW 159.29 g/mol

Physical State Liquid (Free Base)
Often oily; "Stench"

characteristic of thiols.[1]

Solubility

Low in neutral water; High in

Ethanol, DMSO, or acidic

aqueous buffers (pH < 6).

Critical: Free base oxidizes

rapidly in air.

Stability Oxidatively unstable
Forms disulfides (dimers) upon

exposure to air.

Core Directive: Handling & Preparation Strategy
Expert Insight: The most common failure mode with aminothiols is inadvertent oxidation before

the experiment begins. The free thiol (-SH) is the active species for radical scavenging. If your

stock solution turns cloudy or precipitates, it has likely dimerized to the disulfide, rendering it

inactive for direct radical scavenging.

Protocol A: Preparation of Stable Stock Solution (100
mM)
Reagents:

2-(Cyclohexylamino)ethanethiol (Pure)

Solvent: Degassed 0.1 M HCl (preferred) or Anhydrous DMSO.

Inert Gas: Nitrogen (N₂) or Argon.[2]

Procedure:
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Degassing: Purge your solvent (0.1 M HCl or DMSO) with N₂ for 15 minutes prior to use to

remove dissolved oxygen.

Weighing: Weigh the reagent rapidly. If liquid, use a gas-tight syringe to transfer.

Dissolution:

Acidic Route (Recommended): Dissolve in degassed 0.1 M HCl. The amine will protonate,

increasing solubility and stability.

Organic Route: Dissolve in anhydrous DMSO.

Storage: Aliquot into single-use amber vials under N₂ atmosphere. Store at -20°C or -80°C.

Do not refreeze.

Experimental Protocols
Protocol B: In Vitro Cytotoxicity Profiling (MTT/CCK-8
Assay)
Objective: Determine the Maximum Tolerated Dose (MTD) before efficacy testing.

Rationale: Aminothiols can exhibit cytotoxicity at high millimolar concentrations due to auto-

oxidation (generating H₂O₂) or metal chelation.

Seeding: Seed cells (e.g., CHO, V79, HEK293) in 96-well plates (5,000 cells/well). Incubate

24h.

Treatment: Prepare serial dilutions of the stock (e.g., 10 µM to 10 mM) in complete media.

Note: If using the HCl stock, ensure the final volume added does not acidify the culture

media (keep v/v < 1% and buffer with HEPES if necessary).

Incubation: Incubate cells with the compound for 24h or 48h.

Readout: Add MTT or CCK-8 reagent. Measure absorbance at 450/570 nm.
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Analysis: Plot dose-response curve to calculate IC₅₀. Select a working concentration of <

IC₁₀ for protection assays.

Protocol C: Radioprotection Assay (Clonogenic
Survival)
Objective: Quantify the ability of the compound to protect cells from Ionizing Radiation (IR).

Mechanism: The aminothiol must be present during irradiation to scavenge short-lived hydroxyl

radicals (•OH).[3][4]

Seeding: Seed cells in 60mm dishes. Allow attachment (overnight).

Pre-Treatment (Critical Step):

Replace media with fresh media containing 2-(Cyclohexylamino)ethanethiol (e.g., 1

mM, 4 mM - based on cytotoxicity data).

Incubate for 30 minutes prior to irradiation.[5]

Control: Vehicle-treated cells.

Irradiation: Irradiate cells (e.g., Gamma source or X-ray) at graded doses (0, 2, 4, 6, 8 Gy).

Temperature: Perform at Room Temperature (RT) or 37°C. (Cold inhibits repair but not

radical chemistry).

Post-Treatment:

Immediately aspirate media.

Wash 2x with PBS to remove the drug (preventing interference with repair or cell cycle).

Add fresh drug-free media.

Colony Formation: Incubate for 7-14 days until colonies >50 cells form.

Fix/Stain: Fix with methanol/acetic acid; stain with Crystal Violet.
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Calculation: Calculate Dose Reduction Factor (DRF) = (LD₅₀ Treated) / (LD₅₀ Control).

Mechanistic Visualization
The following diagram illustrates the competitive kinetics between the aminothiol scavenger

and DNA damage pathways during irradiation.
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Caption: Kinetic competition between DNA damage by hydroxyl radicals and chemical

restitution/scavenging by the aminothiol.

Data Reporting & Analysis
When reporting results, organize data to highlight the Dose Reduction Factor (DRF).
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Treatment
Group

Radiation
Dose (Gy)

Surviving
Fraction (SF)

Log(SF)
Calculated
DRF

Control (PBS) 0 1.00 0.00 -

4 0.10 -1.00 -

8 0.01 -2.00 1.0 (Ref)

Compound (4

mM)
0 0.95 -0.02 -

4 0.45 -0.35 -

8 0.15 -0.82 ~1.5

Interpretation: A DRF > 1.0 indicates protection. A DRF of 1.5 means the cells can withstand

1.5x the radiation dose to achieve the same lethality as the control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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